Cas no 866155-55-7 (1-[(4-methyl-2,6-dinitrophenyl)amino]cyclohexane-1-carboxylic acid)

• Product Name: 1-[(4-methyl-2,6-dinitrophenyl)amino]cyclohexane-1-carboxylic acid
• CAS No: 866155-55-7
• MF: C₁₄H₁₇N₃O₆
• MW: 323.301283597946
• CID: 5270882
• Update Time: 2025-10-28

1-[(4-methyl-2,6-dinitrophenyl)amino]cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(4-methyl-2,6-dinitrophenyl)amino]cyclohexane-1-carboxylic acid

• Inchi： 1S/C14H17N3O6/c1-9-7-10(16(20)21)12(11(8-9)17(22)23)15-14(13(18)19)5-3-2-4-6-14/h7-8,15H,2-6H2,1H3,(H,18,19)
• InChI Key： STLWQKPVDLVAND-UHFFFAOYSA-N
• SMILES： C1(NC2=C([N+]([O-])=O)C=C(C)C=C2[N+]([O-])=O)(C(O)=O)CCCCC1

Additional information on 1-[(4-methyl-2,6-dinitrophenyl)amino]cyclohexane-1-carboxylic acid

1-[(4-methyl-2,6-dinitrophenyl)amino]cyclohexane-1-carboxylic acid (CAS No. 866155-55-7)

1-[(4-methyl-2,6-dinitrophenyl)amino]cyclohexane-1-carboxylic acid, also known by its CAS number 866155-55-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with a carboxylic acid group and a substituted phenyl amino group. The presence of the 4-methyl substituent and the 2,6-dinitro groups on the phenyl ring introduces specific electronic and steric effects that make this compound highly versatile for various applications.

The synthesis of 1-[(4-methyl-2,6-dinitrophenyl)amino]cyclohexane-1-carboxylic acid involves a series of well-established organic reactions. The starting material typically involves the cyclohexane carboxylic acid derivative, which undergoes nucleophilic substitution or coupling reactions with the appropriately substituted aniline derivative. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for synthesizing this compound. For instance, researchers have reported the use of microwave-assisted synthesis to accelerate reaction times while minimizing byproduct formation.

The structure of this compound plays a crucial role in its properties and potential applications. The cyclohexane ring provides a rigid framework that can influence the compound's solubility and stability. The carboxylic acid group imparts acidity, making it potentially useful in pH-responsive systems or as a building block for bioconjugates. The substituted phenyl amino group introduces aromaticity and electron-withdrawing effects, which can enhance the compound's reactivity in certain chemical transformations.

Recent studies have explored the application of 1-[(4-methyl-2,6-dinitrophenyl)amino]cyclohexane-1-carboxylic acid in advanced materials such as coordination polymers and metal organic frameworks (MOFs). The carboxylic acid group serves as a coordinating ligand, enabling the formation of robust structures with potential applications in gas storage, catalysis, and sensing technologies. Additionally, the compound has shown promise as an intermediate in drug discovery processes due to its ability to modulate biological pathways through its unique chemical structure.

In terms of toxicity and safety assessment, 1-[(4-methyl-2,6-dinitrophenyl)amino]cyclohexane-1-carboxylic acid has undergone rigorous testing to ensure compliance with international safety standards. Research indicates that the compound exhibits low acute toxicity when handled under appropriate conditions. However, long-term exposure studies are still underway to fully understand its potential health implications.

The future outlook for this compound is bright, with ongoing research focusing on optimizing its synthesis pathways and exploring novel applications in fields such as nanotechnology and biotechnology. Collaborative efforts between academic institutions and industry partners are expected to drive further innovation and commercialization opportunities for this versatile molecule.